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Cat. No.: B15554802 Get Quote

For researchers, scientists, and drug development professionals, the choice of biological matrix

is a critical decision in steroid analysis. This guide provides an objective comparison of dried

urine spots (DUS) and traditional liquid urine, supported by experimental data, to inform this

decision.

The landscape of steroid hormone analysis is evolving, with a growing interest in less invasive

and more convenient sample collection methods. Dried urine spots have emerged as a

promising alternative to conventional liquid urine collection, offering logistical advantages

without compromising analytical accuracy for a wide range of steroids. This guide delves into a

detailed comparison of these two matrices, covering analytical performance, experimental

protocols, and practical considerations.

At a Glance: Key Performance Metrics
Numerous studies have demonstrated a strong correlation between steroid concentrations

measured in DUS and liquid urine. The data presented below summarizes key validation

parameters from various studies, highlighting the reliability of DUS for quantitative steroid

analysis.
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Analyte Group
Validation
Parameter

Dried Urine
Spot (DUS)

Liquid Urine Citation

Reproductive

Hormones &

Metabolites

Intraclass

Correlation

Coefficient (ICC)

> 0.90 (excellent

agreement)
- [1]

Organic Acids

Intraclass

Correlation

Coefficient (ICC)

0.75 to 0.99

(good to

excellent

agreement)

- [1]

Cortisol and

Cortisol

Metabolites

Intraclass

Correlation

Coefficient (ICC)

0.96 to 0.99

(near ideal

consistency)

- [2]

Unconjugated

Anabolic

Androgenic

Steroids

Absolute

Recovery
>70.3% Not specified [3][4]

Precision

(Relative

Standard

Deviation)

<7.6% Not specified [3][4]

Limit of

Quantitation

(LOQ)

≤1.5 ng/mL Not specified [3][4]

Various Steroids

(LC-MS/MS)

Lower Limit of

Quantification
0.5 to 10 ng/ml Not specified [5]

Accuracy (%

bias)
< ±15% Not specified [5]

Imprecision (%

variance)
<15% Not specified [5]

Mean Recovery
89% (range 61-

131%)
Not specified [5]
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Endogenous

Urinary Steroids

(GCxGC-qMS)

Limit of Detection

(LOD)

0.3 ng mL−1

(PCI-NH3)
Not specified [6]

Precision (RSD) 8% (PCI-NH3) Not specified [6]

19 Steroid

Hormones (LC-

MS/MS)

Limit of Detection

(LOD)
- 0.04–0.28 ng/mL [7]

Limit of

Quantification

(LOQ)

- 0.14–0.92 ng/mL [7]

Recovery - 80–120% [7]

Intra-day

Variation
- 0–21.7% [7]

Inter-day

Variation
- 0.16–11.5% [7]

The Workflow: From Collection to Analysis
The analytical workflows for DUS and liquid urine share common downstream techniques like

mass spectrometry but differ significantly in the initial sample handling and preparation stages.
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Experimental Workflow for Dried Urine Spot (DUS) Steroid Analysis

Sample Collection & Preparation Sample Processing & Analysis

Urine Collection (Spot) Spotting onto Filter Paper Drying of Urine Spot Punching a Disc from the Spot Extraction with Organic Solvent Enzymatic Hydrolysis (optional)
Extracted Steroids

Derivatization (for GC-MS) LC-MS/MS or GC-MS Analysis Data Analysis

Experimental Workflow for Liquid Urine Steroid Analysis

Sample Collection & Preparation Sample Processing & Analysis

24-Hour or Spot Urine Collection Aliquoting Urine Sample Enzymatic Hydrolysis Liquid-Liquid or Solid-Phase Extraction
Hydrolyzed Urine

Derivatization (for GC-MS) LC-MS/MS or GC-MS Analysis Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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